Cas no 42529-06-6 (1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI))

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) Properties

Names and Identifiers

• 1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI)
• Quercetagetinidin chloride
• QUERCETAGETINIDIN CHLORIDE WITH HPLC
• 2-(3,4-dihydroxyphenyl)chromenylium-3,5,6,7-tetrol
• QUERCETAGETINIDIN CHLORIDE(AS)
• QUERCETAGETINIDIN CHLORIDE, HPLC
• 3,3',4',5,6,7-hexahydroxy flavylium chloride
• 6-Hydroxycyanidin
• QUERCETAGETINIDIN
• 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-1lambda4-chromen-1-ylium chloride
• Quercetagetinidin chloride,hplc
• 6-Hydroxycyanidin chloride
• FS-7423
• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (1:1)
• 42529-06-6
• UNII-3X52YLJ8GX
• 3X52YLJ8GX
• CHEBI:28090
• DTXCID80282706
• Q4641543
• 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-1-benzopyrylium
• CHEMBL1277323
• UNII-8JXK5TBK67
• LMPK12010428
• 1-Benzopyrylium, 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-
• AKOS040734909
• BDBM50347139
• DB-229552
• DTXSID30331612
• 784079-49-8
• 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxychromenium
• SCHEMBL1095375
• C08646
• 8JXK5TBK67
• quercetagetinidin
• +Expand

• InChIKey： PWDAKBACEAGRSH-UHFFFAOYSA-O
• Inchi： InChI=1S/C15H10O7/c16-8-2-1-6(3-9(8)17)15-11(19)4-7-12(22-15)5-10(18)14(21)13(7)20/h1-5H,(H5-,16,17,18,19,20,21)/p+1
• SMILES： OC1C=CC(C2[O+]=C3C=C(C(=C(O)C3=CC=2O)O)O)=CC=1O

Computed Properties

• Exact Mass: 303.05000
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 303.05
• Heavy Atom Count: 22
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.864
• Topological Polar Surface Area: 122A^2

Experimental Properties

• LogP: 2.61450
• PSA: 134.52000

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) Security Information

1-Benzopyrylium,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-, chloride (9CI) Customs Data

• HS CODE：2907299090
• Customs Data：

  China Customs Code:

  2907299090

  Overview:

  2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%